7-Bromo-4-fluoro-2-methylbenzofuran

• CAS No.: 199287-76-8
• Molecular Formula: C9H6BrFO
• Molecular Weight: 229.05 g/mol
• IUPAC Name: 7-bromo-4-fluoro-2-methyl-1-benzofuran
• InChI: InChI=1S/C9H6BrFO/c1-5-4-6-8(11)3-2-7(10)9(6)12-5/h2-4H,1H3
• InChI Key: CLMKGBLUIWMHBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=CC(=C2O1)Br)F

Description

7-Bromo-4-fluoro-2-methylbenzofuran (C₉H₆BrFO) is a halogenated benzofuran derivative characterized by a bromine atom at position 7, a fluorine atom at position 4, and a methyl group at position 2. Benzofuran scaffolds are widely studied in medicinal and materials chemistry due to their aromatic stability and functional versatility.

Comparison with Similar Compounds

Structural and Substituent Analysis

The table below compares substituent positions, molecular properties, and applications of 7-bromo-4-fluoro-2-methylbenzofuran with two analogs from the evidence:

Compound Name	Substituents	Molecular Formula	Molecular Weight	Solubility	Applications/Notes
7-Bromo-4-fluoro-2-methylbenzofuran	Br (C7), F (C4), CH₃ (C2)	C₉H₆BrFO	243.05*	Not reported (inferred: low polarity)	Likely intermediate for pharmaceuticals or materials; halogenation enhances reactivity .
5-Bromo-3-ethylsulfinyl-7-methyl-2-(4-methylphenyl)-1-benzofuran ()	Br (C5), CH₃ (C7), ethylsulfinyl (C3), 4-methylphenyl (C2)	C₁₈H₁₇BrO₂S	401.29	Not reported	Studied for crystal packing and substituent effects; ethylsulfinyl group introduces polarity .
4-Bromo-2-methyl-1-benzofuran-7-carboxylic Acid ()	Br (C4), CH₃ (C2), COOH (C7)	C₁₀H₇BrO₃	255.06	Slight in chloroform, methanol, DMSO	Carboxylic acid enhances solubility in polar solvents; used as a research chemical .

*Calculated based on molecular formula.

Key Observations:

Substituent Positioning: Bromine placement varies (C4, C5, or C7), altering electronic distribution. For example, bromine at C7 (target compound) may deactivate the benzofuran ring differently than at C4 or C5 .

Functional Group Impact :

• The carboxylic acid in ’s compound significantly increases polarity and solubility in polar solvents compared to the target’s fluorine and bromine .
• Ethylsulfinyl () adds steric bulk and polarity, which may influence crystal packing or binding interactions in biological systems .

Molecular Weight and Solubility :

• The target compound has the lowest molecular weight (243.05 vs. 255.06–401.29), suggesting higher volatility but lower solubility in aqueous media compared to ’s carboxylic acid derivative.